5-hydroxy-3-methyl-1,3-benzoxazol-2(3H)-one

• CAS No.: 54209-85-7
• Molecular Formula: C8H7NO3
• Molecular Weight: 165.15 g/mol
• IUPAC Name: 5-hydroxy-3-methyl-1,3-benzoxazol-2-one
• InChI: InChI=1S/C8H7NO3/c1-9-6-4-5(10)2-3-7(6)12-8(9)11/h2-4,10H,1H3
• InChI Key: JRWRGOLHLLFMQF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)O)OC1=O

Description

5-hydroxy-3-methyl-1,3-benzoxazol-2(3H)-one is a useful research compound. Its molecular formula is C8H7NO3 and its molecular weight is 165.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (0° C.) solution of 5-{[tert-butyl(dimethyl)silyl]oxy}-3-methyl-1,3-benzoxazol-2(3H)-one (1.20 g, 4.3 mmol) in anhydrous tetrahydrofuran (15 mL) was added dropwise tetra-n-butylammonium fluoride (4.7 mL, 1 M in tetrahydrofuran, 4.7 mmol). The reaction mixture was stirred at ambient temperature for 16 h and concentrated in vacuo. To the residue was added ethyl acetate (10 mL) and a 1 M solution of hydrochloric acid (20 mL) and the resultant suspension was sonicated for 5 min. The product was collected by vacuum filtration, washed with ethyl acetate (10 mL), air-dried and dried under high vacuum to afford 5-hydroxy-3-methyl-1,3-benzoxazol-2(3H)-one (0.47 g, 67%) as a pink solid: 1H NMR (300 MHz, DMSO-d6) δ9.52 (br s, 1H), 7.09 (d, J=8.6 Hz, 1H), 6.62 (d, J=2.4 Hz, 1H), 6.47 (dd, J=8.6, 2.4 Hz, 1H), 3.27 (s, 3H); MS (ES−) m/z 164.2 (M−1).